Frangulin b
Frangulin b
Frangulin B is an anthraquinone.
Brand Name:
Vulcanchem
CAS No.:
14101-04-3
VCID:
VC0191253
InChI:
InChI=1S/C20H18O9/c1-8-2-10-14(12(22)3-8)17(25)15-11(16(10)24)4-9(5-13(15)23)29-19-18(26)20(27,6-21)7-28-19/h2-5,18-19,21-23,26-27H,6-7H2,1H3/t18-,19-,20+/m0/s1
SMILES:
CC1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=C(C=C3O)OC4C(C(CO4)(CO)O)O
Molecular Formula:
C20H18O9
Molecular Weight:
402.4 g/mol
Frangulin b
CAS No.: 14101-04-3
Natural Products
VCID: VC0191253
Molecular Formula: C20H18O9
Molecular Weight: 402.4 g/mol
CAS No. | 14101-04-3 |
---|---|
Product Name | Frangulin b |
Molecular Formula | C20H18O9 |
Molecular Weight | 402.4 g/mol |
IUPAC Name | 3-[(2S,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-1,8-dihydroxy-6-methylanthracene-9,10-dione |
Standard InChI | InChI=1S/C20H18O9/c1-8-2-10-14(12(22)3-8)17(25)15-11(16(10)24)4-9(5-13(15)23)29-19-18(26)20(27,6-21)7-28-19/h2-5,18-19,21-23,26-27H,6-7H2,1H3/t18-,19-,20+/m0/s1 |
Standard InChIKey | AEQMIFRODRFTJF-SLFFLAALSA-N |
Isomeric SMILES | CC1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=C(C=C3O)O[C@H]4[C@@H]([C@](CO4)(CO)O)O |
SMILES | CC1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=C(C=C3O)OC4C(C(CO4)(CO)O)O |
Canonical SMILES | CC1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=C(C=C3O)OC4C(C(CO4)(CO)O)O |
Description | Frangulin B is an anthraquinone. |
Synonyms | frangulin B |
PubChem Compound | 442744 |
Last Modified | Nov 11 2021 |
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